Cas no 847818-59-1 (1-(2-methoxyethyl)-1H-pyrazol-4-ylboronic acid)

• Product Name: 1-(2-methoxyethyl)-1H-pyrazol-4-ylboronic acid
• CAS No: 847818-59-1
• MF: C₆H₁₁BN₂O₃
• MW: 169.974141359329
• MDL: MFCD12407377
• CID: 1118757
• PubChem ID: 11275252
• Update Time: 2025-10-18

1-(2-methoxyethyl)-1H-pyrazol-4-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• B-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]-Boronic acid
• 1-(2-methoxyethyl)-1H-pyrazol-4-ylboronic acid
• B-[1-(2-Methoxyethyl)-1H-pyrazol-4-yl]boronic acid (ACI)
• Boronic acid, [1-(2-methoxyethyl)-1H-pyrazol-4-yl]- (9CI)
• [1-(2-Methoxyethyl)-1H-pyrazol-4-yl]boronic acid
• C6H11BN2O3
• AKOS027326438
• SCHEMBL15330710
• 847818-59-1
• SY270487
• XIB81859
• 1-(2-methoxyethyl)pyrazol-4-ylboronic acid
• CS-0147042
• 1-(2-Methoxyethyl)-1H-pyrazole-4-boronic Acid
• MFCD12407377
• W13798
• (1-(2-Methoxyethyl)-1H-pyrazol-4-yl)boronic acid
• BS-18174
• [1-(2-methoxyethyl)pyrazol-4-yl]boronic Acid
• DA-02418
• (1-(2-Methoxyethyl)-1H-pyrazol-4-yl)boronicacid
• EN300-307736
• 1(2-Methoxyethyl)-1H-pyrazol-4-ylboronic acid

• MDL： MFCD12407377
• Inchi： 1S/C6H11BN2O3/c1-12-3-2-9-5-6(4-8-9)7(10)11/h4-5,10-11H,2-3H2,1H3
• InChI Key： JNFNGIRRDWRDBK-UHFFFAOYSA-N
• SMILES： OB(C1=CN(CCOC)N=C1)O

Computed Properties

• Exact Mass: 170.0862724 g/mol
• Monoisotopic Mass: 170.0862724 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 169.98
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(2-methoxyethyl)-1H-pyrazol-4-ylboronic acid

Comprehensive Overview of 1-(2-methoxyethyl)-1H-pyrazol-4-ylboronic acid (CAS No. 847818-59-1)

1-(2-methoxyethyl)-1H-pyrazol-4-ylboronic acid (CAS No. 847818-59-1) is a specialized boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the pyrazole-boronic acid family, a class of chemicals known for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of the methoxyethyl substituent enhances its solubility and reactivity, making it a valuable intermediate for drug discovery and agrochemical applications.

In recent years, the demand for boronic acid compounds like 1-(2-methoxyethyl)-1H-pyrazol-4-ylboronic acid has surged due to their pivotal role in bioconjugation and proteolysis-targeting chimera (PROTAC) development. Researchers are particularly interested in its potential for creating targeted therapies, especially in oncology and neurodegenerative diseases. The compound’s CAS No. 847818-59-1 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

From a structural perspective, the pyrazole ring in 1-(2-methoxyethyl)-1H-pyrazol-4-ylboronic acid offers a rigid scaffold that improves binding affinity in enzyme inhibition studies. This feature aligns with current trends in fragment-based drug design (FBDD), where small molecules are optimized for high specificity. The boronic acid moiety further enables covalent interactions with biological targets, a mechanism exploited in BTK inhibitors and other kinase modulators.

Environmental and regulatory considerations also highlight the significance of 847818-59-1. As industries shift toward green chemistry, this compound’s compatibility with aqueous reaction conditions and low toxicity profile positions it as a sustainable alternative to traditional reagents. Its applications extend to OLED materials and polymeric catalysts, addressing the demand for eco-friendly electronic components.

For synthetic chemists, the handling and storage of 1-(2-methoxyethyl)-1H-pyrazol-4-ylboronic acid require attention to moisture sensitivity, a common trait among organoboron compounds. Best practices include using inert atmospheres and anhydrous solvents to preserve its reactivity. These protocols are critical for achieving high yields in palladium-catalyzed reactions, a topic frequently discussed in organic chemistry forums.

In summary, CAS No. 847818-59-1 represents a nexus of innovation across multiple disciplines. Its dual functionality as a pharmacophore and synthetic building block underscores its relevance in contemporary research. As interest in precision medicine and catalysis grows, this compound is poised to remain a focal point in scientific literature and industrial applications.